5-fluoro-2-methyl-N-(4-methylpiperidin-3-yl)benzamide

• IUPAC Name: 5-fluoro-2-methyl-N-(4-methylpiperidin-3-yl)benzamide
• InChI: InChI=1S/C14H19FN2O/c1-9-3-4-11(15)7-12(9)14(18)17-13-8-16-6-5-10(13)2/h3-4,7,10,13,16H,5-6,8H2,1-2H3,(H,17,18)
• InChI Key: PSOIICPIYZRMPD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCNCC1NC(=O)C2=C(C=CC(=C2)F)C
• Molecular Formula: C14H19FN2O
• Molecular Weight: 250.31 g/mol

Description

5-fluoro-2-methyl-N-(4-methylpiperidin-3-yl)benzamide, also known as FMe-CPP, is a synthetic compound that has been extensively studied for its potential application in scientific research. FMe-CPP is a potent agonist of the glutamatergic N-methyl-D-aspartate (NMDA) receptor, which plays a critical role in various physiological and pathological processes in the brain.

Mechanism of Action

5-fluoro-2-methyl-N-(4-methylpiperidin-3-yl)benzamide acts as a potent agonist of the NMDA receptor, specifically targeting the glycine-binding site on the receptor. Binding of 5-fluoro-2-methyl-N-(4-methylpiperidin-3-yl)benzamide to the NMDA receptor enhances the opening of the ion channel and increases the influx of calcium ions into the neuron. This results in the activation of various intracellular signaling pathways, leading to changes in synaptic plasticity, learning, and memory.
Biochemical and Physiological Effects:
5-fluoro-2-methyl-N-(4-methylpiperidin-3-yl)benzamide has been shown to enhance NMDA receptor-mediated synaptic transmission and plasticity, which can result in long-lasting changes in neuronal activity. 5-fluoro-2-methyl-N-(4-methylpiperidin-3-yl)benzamide has also been shown to improve learning and memory in animal models, suggesting its potential therapeutic application in neurological disorders.

Advantages and Limitations for Lab Experiments

5-fluoro-2-methyl-N-(4-methylpiperidin-3-yl)benzamide is a valuable tool for studying the function of NMDA receptors in the brain. Its potency and selectivity for the glycine-binding site make it a useful tool for dissecting the role of NMDA receptors in various physiological and pathological processes. However, 5-fluoro-2-methyl-N-(4-methylpiperidin-3-yl)benzamide has limitations in terms of its pharmacokinetic properties, which can affect its bioavailability and distribution in the brain.

Future Directions

Future research on 5-fluoro-2-methyl-N-(4-methylpiperidin-3-yl)benzamide could focus on developing more potent and selective NMDA receptor agonists that can overcome its limitations in terms of pharmacokinetic properties. Additionally, 5-fluoro-2-methyl-N-(4-methylpiperidin-3-yl)benzamide could be used to study the role of NMDA receptors in various neurological disorders and to develop novel therapeutic approaches targeting NMDA receptors. Further studies could also investigate the potential side effects and toxicity of 5-fluoro-2-methyl-N-(4-methylpiperidin-3-yl)benzamide in animal models to ensure its safety for potential therapeutic use.

Synthesis Methods

5-fluoro-2-methyl-N-(4-methylpiperidin-3-yl)benzamide can be synthesized through a multi-step process, starting from commercially available starting materials. The synthesis involves the reaction of 3-methyl-4-piperidone with 4-methylpiperidine to form 1-(4-methylpiperidin-3-yl)-2-propanone, which is then reacted with 5-fluoroanthranilic acid to yield 5-fluoro-2-methyl-N-(4-methylpiperidin-3-yl)benzamide.

Scientific Research Applications

5-fluoro-2-methyl-N-(4-methylpiperidin-3-yl)benzamide has been widely used in scientific research to study the role of NMDA receptors in various physiological and pathological processes in the brain. NMDA receptors are involved in synaptic plasticity, learning, memory, and various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. 5-fluoro-2-methyl-N-(4-methylpiperidin-3-yl)benzamide has been shown to enhance NMDA receptor-mediated synaptic transmission and plasticity, which makes it a valuable tool for studying the function of NMDA receptors in the brain.